Cas no 855238-90-3 (4-Aminobutane-1-sulfonamide)

4-Aminobutane-1-sulfonamide is a sulfonamide derivative characterized by its amino-functionalized butane chain, offering versatile reactivity for synthetic applications. Its structure combines a sulfonamide moiety with a primary amine, making it a valuable intermediate in medicinal chemistry and organic synthesis. The compound's bifunctional nature allows for selective modifications, enabling the development of pharmacologically active molecules or specialized polymers. Its stability under standard conditions and solubility in polar solvents facilitate handling in laboratory settings. Researchers utilize 4-aminobutane-1-sulfonamide for its potential in designing enzyme inhibitors, receptor ligands, or as a building block for sulfonamide-based frameworks.
4-Aminobutane-1-sulfonamide structure
4-Aminobutane-1-sulfonamide structure
Product Name:4-Aminobutane-1-sulfonamide
CAS No:855238-90-3
MF:C4H12N2O2S
MW:152.215279579163
CID:4717578
PubChem ID:11550042
Update Time:2025-06-08

4-Aminobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-aminobutane-1-sulfonamide
    • 4-Aminobutane-1-sulfonamide
    • Inchi: 1S/C4H12N2O2S/c5-3-1-2-4-9(6,7)8/h1-5H2,(H2,6,7,8)
    • InChI Key: MCNSKYBSFBPDON-UHFFFAOYSA-N
    • SMILES: S(CCCCN)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Topological Polar Surface Area: 94.6

4-Aminobutane-1-sulfonamide Pricemore >>

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Additional information on 4-Aminobutane-1-sulfonamide

4-Aminobutane-1-sulfonamide (CAS No. 855238-90-3): An Overview of a Versatile Compound in Pharmaceutical Research

4-Aminobutane-1-sulfonamide, also known by its CAS number 855238-90-3, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This molecule, characterized by its amine and sulfonamide functional groups, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 4-Aminobutane-1-sulfonamide consists of a four-carbon chain with an amine group at one end and a sulfonamide group at the other. This arrangement confers the molecule with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological interactions. The amine group can participate in hydrogen bonding and electrostatic interactions, while the sulfonamide group can form hydrogen bonds and coordinate with metal ions, making it a versatile scaffold for drug design.

Recent research has highlighted the potential of 4-Aminobutane-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate neurotransmitter systems, particularly those involving glutamate and GABA, which are key players in synaptic transmission and neuronal function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Aminobutane-1-sulfonamide derivatives exhibit potent activity as positive allosteric modulators of GABAA receptors, suggesting their potential as anxiolytic and anticonvulsant agents.

In addition to its neurological applications, 4-Aminobutane-1-sulfonamide has also shown promise in the treatment of inflammatory diseases. Inflammatory processes are characterized by the overproduction of pro-inflammatory cytokines and oxidative stress, which can lead to tissue damage and chronic conditions such as arthritis and inflammatory bowel disease. Research published in the Inflammation Research journal reported that 4-Aminobutane-1-sulfonamide derivatives exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that this compound could be a valuable lead for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 4-Aminobutane-1-sulfonamide have also been extensively studied. Its high water solubility and low molecular weight make it an attractive candidate for oral administration. Preclinical studies have shown that this compound is well-absorbed from the gastrointestinal tract and has a favorable distribution profile, reaching target tissues effectively. Furthermore, its metabolic stability ensures that it remains active for an extended period, enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Aminobutane-1-sulfonamide-based drugs in various indications. Early results from phase I trials have indicated that these compounds are well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are promising and pave the way for further clinical development.

In conclusion, 4-Aminobutane-1-sulfonamide (CAS No. 855238-90-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive scaffold for drug design, particularly in the areas of neurology and inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the development of novel therapeutics.

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